Cas no 890937-03-8 (1-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylpiperidine-4-carboxamide)

• Product Name: 1-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylpiperidine-4-carboxamide
• CAS No: 890937-03-8
• MF: C₁₇H₁₆Cl₂N₆O
• MW: 391.25454044342
• CID: 5920511
• PubChem ID: 41476288
• Update Time: 2025-06-08

1-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-
• 890937-03-8
• F1886-0663
• 1-(1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxamide
• AKOS002328787
• 1-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylpiperidine-4-carboxamide

• Inchi： 1S/C17H16Cl2N6O/c18-13-2-1-11(7-14(13)19)25-17-12(8-23-25)16(21-9-22-17)24-5-3-10(4-6-24)15(20)26/h1-2,7-10H,3-6H2,(H2,20,26)
• InChI Key： MAVXRLYHHGIZDW-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3N(C4=CC=C(Cl)C(Cl)=C4)N=CC3=2)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 390.0762645g/mol
• Monoisotopic Mass: 390.0762645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 594.6±50.0 °C(Predicted)
• pka: 16.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-1-(3,4-dichlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylpiperidine-4-carboxamide

Research Brief on 1-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylpiperidine-4-carboxamide (CAS: 890937-03-8)

1-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylpiperidine-4-carboxamide (CAS: 890937-03-8) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazolo[3,4-d]pyrimidine core and piperidine-4-carboxamide moiety, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition. Recent studies have explored its role as a selective inhibitor of specific kinases, which are critical targets in various disease pathways, including cancer and inflammatory disorders.

The synthesis and structural optimization of 1-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylpiperidine-4-carboxamide have been detailed in several recent publications. Researchers have employed advanced computational modeling and structure-activity relationship (SAR) studies to enhance its binding affinity and selectivity. The compound's unique chemical structure allows for interactions with key residues in the ATP-binding pocket of target kinases, thereby modulating their activity. These findings have been supported by X-ray crystallography and biochemical assays, which confirm its inhibitory potency at nanomolar concentrations.

In preclinical studies, 1-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylpiperidine-4-carboxamide has demonstrated promising efficacy in cell-based assays and animal models. For instance, it has shown significant anti-proliferative effects in cancer cell lines harboring specific kinase mutations. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated to assess its suitability for further development. These studies highlight its potential as a lead compound for the development of novel kinase inhibitors.

Despite these advancements, challenges remain in the clinical translation of 1-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylpiperidine-4-carboxamide. Issues such as off-target effects, toxicity profiles, and resistance mechanisms need to be addressed through further research. Ongoing studies are focused on optimizing its chemical scaffold to improve selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, 1-1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylpiperidine-4-carboxamide represents a promising candidate in the field of targeted therapy. Its unique structural features and potent kinase inhibitory activity make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Future research will be critical in unlocking its full potential and addressing the current limitations.